(3Z)-9-Methyl-3-undecene

• CAS No.: 74630-50-5
• Molecular Formula: C12H24
• Molecular Weight: 168.32 g/mol
• IUPAC Name: 9-methylundec-3-ene
• InChI: InChI=1S/C12H24/c1-4-6-7-8-9-10-11-12(3)5-2/h6-7,12H,4-5,8-11H2,1-3H3
• InChI Key: RTETXCZSLJTHLA-UHFFFAOYSA-N
• Canonical SMILES: CCC=CCCCCC(C)CC

Description

(3Z)-9-Methyl-3-undecene is an organic compound classified as an alkene. It features a double bond between the third and fourth carbon atoms in its eleven-carbon chain, with a methyl group attached to the ninth carbon. The “3Z” notation indicates the configuration of the double bond, where the higher priority substituents on each carbon of the double bond are on the same side.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3Z)-9-Methyl-3-undecene can be achieved through various methods, including:

Wittig Reaction: This method involves the reaction of a phosphonium ylide with an aldehyde or ketone to form the desired alkene. The reaction conditions typically include the use of a strong base such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in an aprotic solvent like tetrahydrofuran (THF).

Hydroboration-Oxidation: This method involves the addition of borane (BH3) to an alkyne, followed by oxidation with hydrogen peroxide (H2O2) in the presence of a base like sodium hydroxide (NaOH). This reaction proceeds with anti-Markovnikov selectivity, leading to the formation of the desired alkene.

Industrial Production Methods

Industrial production of this compound may involve large-scale Wittig reactions or hydroboration-oxidation processes, optimized for high yield and purity. The choice of method depends on factors such as cost, availability of starting materials, and desired scale of production.

Chemical Reactions Analysis

Types of Reactions

(3Z)-9-Methyl-3-undecene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form epoxides or diols. Common oxidizing agents include m-chloroperoxybenzoic acid (mCPBA) for epoxidation and osmium tetroxide (OsO4) for dihydroxylation.

Reduction: Hydrogenation of the double bond using catalysts such as palladium on carbon (Pd/C) can convert the alkene to the corresponding alkane.

Substitution: The compound can undergo halogenation reactions, where halogens such as chlorine (Cl2) or bromine (Br2) add across the double bond to form vicinal dihalides.

Common Reagents and Conditions

Oxidation: mCPBA, OsO4, H2O2

Reduction: H2, Pd/C

Substitution: Cl2, Br2

Major Products

Epoxides: Formed from epoxidation reactions.

Diols: Formed from dihydroxylation reactions.

Alkanes: Formed from hydrogenation reactions.

Dihalides: Formed from halogenation reactions.

Scientific Research Applications

(3Z)-9-Methyl-3-undecene has various applications in scientific research, including:

Chemistry: Used as a model compound in studies of alkene reactivity and stereochemistry.

Biology: Investigated for its potential role in biological signaling pathways and as a precursor for bioactive molecules.

Medicine: Explored for its potential therapeutic properties and as an intermediate in the synthesis of pharmaceuticals.

Industry: Utilized in the production of specialty chemicals, fragrances, and as a building block for more complex molecules.

Mechanism of Action

The mechanism of action of (3Z)-9-Methyl-3-undecene depends on the specific chemical reactions it undergoes. For example, in oxidation reactions, the compound’s double bond reacts with oxidizing agents to form epoxides or diols. In hydrogenation reactions, the double bond is reduced to form an alkane. The molecular targets and pathways involved vary based on the specific reaction and application.

Comparison with Similar Compounds

Similar Compounds

(3E)-9-Methyl-3-undecene: The E-isomer of the compound, where the higher priority substituents on each carbon of the double bond are on opposite sides.

9-Methyl-1-undecene: An alkene with the double bond at the first carbon position.

9-Methyl-2-undecene: An alkene with the double bond at the second carbon position.

Uniqueness

(3Z)-9-Methyl-3-undecene is unique due to its specific double bond configuration (Z-configuration) and the position of the methyl group